Cas no 129666-48-4 (Z-3-Abz-osu)

• Product Name: Z-3-Abz-osu
• CAS No: 129666-48-4
• MF: C₁₉H₁₆N₂O₆
• MW: 368.340145111084
• CID: 820701
• PubChem ID: 19103950
• Update Time: 2025-11-02

Z-3-Abz-osu Chemical and Physical Properties

Names and Identifiers

• Z-3-abz-osu
• 2,5-Dioxopyrrolidin-1-yl 3-(((benzyloxy)carbonyl)amino)benzoate
• (2,5-dioxopyrrolidin-1-yl) 3-(phenylmethoxycarbonylamino)benzoate
• Z-3-aminobenzoic acid N-hydroxysuccinimide ester
• Z-M-ABZ-OSU
• Z-3-AMINOBENZOIC ACID-OSU
• G84383
• MFCD00238395
• 2,5-dioxopyrrolidin-1-yl 3-{[(benzyloxy)carbonyl]amino}benzoate
• DTXSID30598122
• 129666-48-4
• SCHEMBL9315250
• AKOS022180558
• 2,5-dioxopyrrolidin-1-yl 3-(benzyloxycarbonylamino)benzoate
• 2,5-Dioxopyrrolidin-1-yl 3-(Cbz-amino)benzoate
• Benzoic acid, 3-[[(phenylmethoxy)carbonyl]amino]-, 2,5-dioxo-1-pyrrolidinyl ester
• 2,5-Dioxopyrrolidin-1-yl3-(((benzyloxy)carbonyl)amino)benzoate
• Benzyl (3-{[(2,5-dioxopyrrolidin-1-yl)oxy]carbonyl}phenyl)carbamate
• Z-3-aminobenzoic acidN-hydroxysuccinimide ester≥ 98% (TLC)
• Z-3-Abz-osu

• Inchi： 1S/C19H16N2O6/c22-16-9-10-17(23)21(16)27-18(24)14-7-4-8-15(11-14)20-19(25)26-12-13-5-2-1-3-6-13/h1-8,11H,9-10,12H2,(H,20,25)
• InChI Key： GTEFLNWIEFSKDY-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C=1)NC(=O)OCC1C=CC=CC=1)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 368.10100
• Monoisotopic Mass: 368.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.085 g/l) (25 º C),
• PSA: 105.50000
• LogP: 2.60760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on Z-3-Abz-osu

Recent Advances in Chemical Biology and Pharmaceutical Research: Insights on 129666-48-4 and Z-3-Abz-osu

In the rapidly evolving field of chemical biology and pharmaceutical research, the compound with CAS number 129666-48-4 and the product Z-3-Abz-osu have garnered significant attention due to their potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to these entities, providing a comprehensive overview of their roles, mechanisms, and implications for future research.

129666-48-4, a chemical compound with specific structural features, has been investigated for its utility in various biochemical and pharmacological contexts. Recent studies highlight its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of protease inhibitors and other therapeutic agents. Its unique chemical properties make it a valuable candidate for further exploration in targeted drug design.

Z-3-Abz-osu, a derivative of 129666-48-4, has emerged as a critical reagent in peptide synthesis and bioconjugation. Its ability to facilitate efficient coupling reactions under mild conditions has made it a preferred choice for researchers working on protein labeling and modification. Recent publications emphasize its application in the development of antibody-drug conjugates (ADCs), where precise and stable linkages are essential for therapeutic efficacy.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of Z-3-Abz-osu in the synthesis of novel ADCs with improved pharmacokinetic profiles. The researchers utilized this reagent to achieve high conjugation yields while maintaining the integrity of the antibody structure. These findings underscore the potential of Z-3-Abz-osu to address longstanding challenges in ADC development, such as linker stability and payload release.

Another area of active research involves the exploration of 129666-48-4 as a scaffold for small-molecule inhibitors. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported the design and synthesis of a series of compounds based on this scaffold, targeting specific enzymes involved in inflammatory pathways. Preliminary results indicated promising inhibitory activity, suggesting that 129666-48-4 could serve as a versatile platform for the development of anti-inflammatory drugs.

In addition to its applications in drug discovery, Z-3-Abz-osu has also been employed in diagnostic tool development. A study published in Analytical Biochemistry (2023) detailed its use in the preparation of fluorescent probes for detecting enzyme activity in live cells. The high specificity and sensitivity achieved with these probes highlight the reagent's utility in advancing cellular imaging techniques.

Despite these advancements, challenges remain in optimizing the synthesis and application of 129666-48-4 and Z-3-Abz-osu. Issues such as scalability, cost-effectiveness, and compatibility with diverse biological systems require further investigation. Ongoing research efforts are focused on addressing these limitations to fully harness the potential of these compounds.

In conclusion, the latest research on 129666-48-4 and Z-3-Abz-osu underscores their significance in chemical biology and pharmaceutical sciences. From drug discovery to diagnostic applications, these entities continue to drive innovation and offer new avenues for therapeutic development. Future studies should aim to expand their utility while overcoming existing challenges, paving the way for their broader adoption in the field.